4-(2-((2-((3-chloro-2-methylphenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)-N-((5-methylfuran-2-yl)methyl)benzamide

• IUPAC Name: 4-[2-[2-(3-chloro-2-methylanilino)-2-oxoethyl]sulfanylimidazol-1-yl]-N-[(5-methylfuran-2-yl)methyl]benzamide
• InChI: InChI=1S/C25H23ClN4O3S/c1-16-6-11-20(33-16)14-28-24(32)18-7-9-19(10-8-18)30-13-12-27-25(30)34-15-23(31)29-22-5-3-4-21(26)17(22)2/h3-13H,14-15H2,1-2H3,(H,28,32)(H,29,31)
• InChI Key: YPBHRBMQVNTQLX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CNC(=O)C2=CC=C(C=C2)N3C=CN=C3SCC(=O)NC4=C(C(=CC=C4)Cl)C
• Molecular Formula: C25H23ClN4O3S
• Molecular Weight: 495.0 g/mol

Description

4-(2-((2-((3-chloro-2-methylphenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)-N-((5-methylfuran-2-yl)methyl)benzamide is a useful research compound. Its molecular formula is C25H23ClN4O3S and its molecular weight is 494.99. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Compounds with complex structures similar to the query have been synthesized and evaluated for various biological activities. For instance, a study by Saeed et al. (2015) reported on the synthesis of different substituted benzamides derived from non-steroidal anti-inflammatory drugs, highlighting their potential biological applications. These compounds were screened for inhibitory potential against human recombinant alkaline phosphatase and recombinant human and rat ecto-5′-nucleotidases, suggesting their relevance in medicinal chemistry due to their ability to bind nucleotide protein targets (Saeed et al., 2015).

Antimicrobial and Antioxidant Potential

Another study by Kumar et al. (2011) focused on the synthesis of quinazoline derivatives, which were screened for in vitro antibacterial activities and antioxidant potential. The compounds demonstrated potent inhibitory action against tested bacterial strains and showed significant antioxidant properties (Kumar et al., 2011).

Anticancer Activity

Research into imidazole derivatives, as discussed by Iradyan et al. (2009), reviews their antitumor activity, providing insight into the potential of such compounds in cancer treatment. These structures are considered valuable for the synthesis of new antitumor drugs and compounds with varying biological properties (Iradyan et al., 2009).

Electrophysiological Activity

The synthesis and cardiac electrophysiological activity of N-substituted imidazolylbenzamides have been explored, indicating the potential of these compounds as selective class III agents for cardiac arrhythmias. This showcases the versatility of related compounds in addressing specific health conditions (Morgan et al., 1990).